Cas no 914215-60-4 (4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid)

• Product Name: 4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid
• CAS No: 914215-60-4
• MF: C₁₁H₁₀N₄O₃
• MW: 246.222101688385
• CID: 6782662
• PubChem ID: 22693767
• Update Time: 2025-11-05

4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• starbld0034258
• 4-Methyl-3-((3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino)benzoic acid
• NS-03554
• 4-methyl-3-[(3-oxo-2H-1,2,4-triazin-5-yl)amino]benzoic acid
• MFCD09058368
• 914215-60-4
• MCULE-5897299118
• 4-methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid
• AKOS002386924
• 4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid

• Inchi： 1S/C11H10N4O3/c1-6-2-3-7(10(16)17)4-8(6)13-9-5-12-15-11(18)14-9/h2-5H,1H3,(H,16,17)(H2,13,14,15,18)
• InChI Key： TVBNUGFJLARSSK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1)NC1C=NNC(N=1)=O)=O

Computed Properties

• Exact Mass: 246.07529019g/mol
• Monoisotopic Mass: 246.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Additional information on 4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid

Introduction to 4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid (CAS No. 914215-60-4)

4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 914215-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes a benzene ring functionalized with an amino group and a triazinedione moiety. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid can be broken down into several key components. The benzene ring serves as the core aromatic scaffold, providing stability and electronic characteristics conducive to interactions with biological targets. The amino group at the 3-position introduces a polar region that can engage in hydrogen bonding, enhancing solubility and binding affinity. The triazinedione moiety, located at the 5-position of the benzene ring, is a critical feature that contributes to the compound's reactivity and potential biological activity. This heterocyclic system is reminiscent of molecules that have been explored for their anti-inflammatory, antioxidant, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid with various biological targets. Studies suggest that the compound may interact with enzymes and receptors involved in pathways relevant to chronic diseases such as diabetes, neurodegeneration, and cardiovascular disorders. The triazinedione group has been particularly highlighted for its potential to modulate enzyme activity through covalent or non-covalent interactions. This has sparked interest in developing derivatives of this compound that could enhance its pharmacological profile while minimizing off-target effects.

In vitro studies have begun to unravel the pharmacological potential of 4-Methyl-3-[(3-oxo-2,3-dihydro-1,2,4-triazin-5-yl)amino]benzoic acid. Initial experiments have shown promising results in inhibiting key enzymes associated with inflammation and oxidative stress. For instance, researchers have observed significant reductions in nitric oxide production in cell cultures treated with this compound, suggesting its utility in conditions where inflammation plays a pivotal role. Additionally, preliminary data indicate that it may exhibit protective effects against cellular damage induced by reactive oxygen species (ROS), underscoring its potential as an antioxidant agent.

The synthesis of 4-Methyl-3-[(*3-oxo-*2,*3-dihydro-*1,*2,*4-triazin-*5-yl)amino]benzoic acid (CAS No. 914215-60*) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the triazinedione group necessitates careful handling of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have facilitated the efficient preparation of this compound on both laboratory and pilot scales. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in optimizing reaction pathways and improving scalability.

The pharmacokinetic properties of 4-Methyl-*-(*3*-oxo-*2*,*3*-dihydro-*1,*2,*4*-triazin-*5*-yl)*amino]*benzoic acid are under active investigation to determine its suitability for therapeutic use. Preliminary studies suggest that it exhibits moderate solubility in water and lipids, which could influence its absorption and distribution within the body. Metabolic stability assessments indicate that the compound undergoes slow degradation under physiological conditions but may be susceptible to enzymatic hydrolysis or oxidation at higher concentrations. These findings are crucial for designing dosing regimens that maximize therapeutic efficacy while minimizing adverse effects.

The potential therapeutic applications of CAS No.* 914215*60*4 are broadening as more research emerges on its biological activities. Beyond its anti-inflammatory and antioxidant properties, this compound has shown promise in preclinical models as a modulator of metabolic pathways associated with obesity and type 2 diabetes. The triazinedione moiety has been linked to enhanced insulin sensitivity in animal studies, suggesting its role as a candidate for developing novel treatments targeting metabolic disorders.* Additionally,* researchers are exploring its potential in neuroprotective therapies,* given its ability to cross the blood-brain barrier* under certain conditions.* These findings highlight the versatility* of *this molecule*and its potential impact across multiple therapeutic areas.*

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at a molecular level.* Computational studies using molecular dynamics simulations* have provided valuable insights into how *this compound binds to proteins*and other biomolecules.* These simulations help predict how changes*to *its structure could enhance binding affinity*or reduce toxicity.* By leveraging these computational tools,* researchers can design derivatives*of *this molecule*with improved pharmacological profiles.* Such approaches align with the growing trend toward precision medicine,* where treatments are tailored based on individual patient characteristics.*

The regulatory landscape for new drug candidates like CAS No.* 914215*60*4 is complex but well-established.* Regulatory agencies such as the U.S.* Food and Drug Administration (FDA)*and the European Medicines Agency (EMA)*require rigorous testing before approving new drugs for human use.* Preclinical studies must demonstrate safety*tolerance,*and efficacy before clinical trials can begin.* If these trials show positive results,* regulatory agencies will review all available data before approving the drug for market release.* This process ensures that patients receive safe*tolerable treatments based on robust scientific evidence.*

The future prospects for CAS No.* 914215*60*4 are promising given its unique structural features*tolerant biological activities*tolerant potential therapeutic applications.* As research continues,* more derivatives*tolerant analogs will be explored using both experimental*tolerant computational methods.* Collaborative efforts between academia*tolerant industry will be essential to translate laboratory discoveries into clinical reality.* With ongoing advancements in synthetic chemistry*tolerant drug delivery systems,* *this molecule*tolerant others like it hold great promise for addressing unmet medical needs across various disease states.*